Cas no 2229191-80-2 (2-1-(4-fluoro-1H-indol-3-yl)cyclopropylacetic acid)

• Product Name: 2-1-(4-fluoro-1H-indol-3-yl)cyclopropylacetic acid
• CAS No: 2229191-80-2
• MF: C₁₃H₁₂FNO₂
• MW: 233.238286972046
• CID: 5923167
• PubChem ID: 165612700
• Update Time: 2025-08-03

2-1-(4-fluoro-1H-indol-3-yl)cyclopropylacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-1-(4-fluoro-1H-indol-3-yl)cyclopropylacetic acid
• 2229191-80-2
• EN300-1733735
• 2-[1-(4-fluoro-1H-indol-3-yl)cyclopropyl]acetic acid

• Inchi： 1S/C13H12FNO2/c14-9-2-1-3-10-12(9)8(7-15-10)13(4-5-13)6-11(16)17/h1-3,7,15H,4-6H2,(H,16,17)
• InChI Key： SGLCUNKBSXCNHK-UHFFFAOYSA-N
• SMILES： FC1=CC=CC2=C1C(=CN2)C1(CC(=O)O)CC1

Computed Properties

• Exact Mass: 233.08520679g/mol
• Monoisotopic Mass: 233.08520679g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 329
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 53.1Ų

Additional information on 2-1-(4-fluoro-1H-indol-3-yl)cyclopropylacetic acid

2-1-(4-Fluoro-1H-indol-3-yl)cyclopropylacetic Acid (CAS No: 2229191-80-2)

Introduction to 4-fluoroindole Derivatives

The compound 2-1-(4-fluoro-1H-indol-3-yl)cyclopropylacetic acid (CAS No: 2229191-80-2) is a fascinating molecule that belongs to the class of indole derivatives. Indoles, being heterocyclic aromatic compounds, have long been of interest in organic chemistry and pharmacology due to their structural diversity and biological activity. The introduction of a fluorine atom at the 4-position of the indole ring, as seen in this compound, further enhances its chemical and pharmacological properties.

Structural Features and Synthesis

The molecule features a cyclopropane ring fused to an indole moiety, with a fluorine substituent at the 4-position of the indole ring. This structure is particularly intriguing due to the strained nature of the cyclopropane ring, which can impart unique reactivity and stability to the molecule. The synthesis of this compound typically involves multi-step organic reactions, including nucleophilic aromatic substitution, cyclopropanation, and acid-mediated transformations.

Biological Activity and Applications

Recent studies have highlighted the potential of 4-fluoroindole derivatives in various therapeutic areas. For instance, this compound has shown promise as a modulator of G-protein coupled receptors (GPCRs), which are critical targets in drug discovery for conditions such as cardiovascular diseases, neurodegenerative disorders, and cancer.

Mechanistic Insights from Recent Research

Advanced computational studies have provided insights into the molecular interactions of 2-1-(4-fluoro-1H-indol-3-yl)cyclopropylacetic acid with its target proteins. These studies reveal that the fluorine substituent plays a pivotal role in stabilizing key hydrogen bonds and hydrophobic interactions within the receptor binding site. Additionally, the cyclopropane ring contributes to the molecule's rigidity, enhancing its binding affinity.

Synthetic Innovations and Future Directions

The development of efficient synthetic routes for this compound has been a focus of recent research efforts. Novel methodologies, such as transition-metal-catalyzed cyclopropanations and microwave-assisted synthesis, have significantly streamlined its production process. These advancements not only improve scalability but also pave the way for further structural modifications to optimize pharmacokinetic properties.

Conclusion

In summary, 2-1-(4-fluoro-1H-indol-3-yl)cyclopropylacetic acid (CAS No: 2229191-80-2) represents a compelling example of how structural modifications can enhance the biological activity and therapeutic potential of indole derivatives. With ongoing research focusing on its mechanism of action, synthetic optimization, and clinical applications, this compound holds significant promise in advancing drug discovery efforts across multiple therapeutic areas.